Cas no 1226-43-3 (N'-Benzoyl-N,N'-dimethylbenzohydrazide)

• Product Name: N'-Benzoyl-N,N'-dimethylbenzohydrazide
• CAS No: 1226-43-3
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD00020672
• CID: 164487
• PubChem ID: 71044
• Update Time: 2025-10-05

N'-Benzoyl-N,N'-dimethylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-benzoyl-1,2-dimethylhydrazide
• N'-benzoyl-N,N'-dimethylbenzohydrazide
• 1,2-Dibenzoyl-1,2-dimethylhydrazine
• 2'-benzoyl-1',2'-dimethylbenzohydrazide
• 2-benzoyl-1,2-dimethylhydrazide
• N,N'-Dibenzoyl-N,N'-dimethyl-hydrazin
• N,N'-dibenzoyl-N,N'-dimethyl-hydrazine
• N,N'-dimethyl-N'-(phenylcarbonyl)benzohydrazide
• benzoic 2-benzoyl-1,2-dimethylhydrazide
• 1,2-Dimethyl-1,2-dibenzoylhydrazine
• AB01319942-02
• LS-05887
• FT-0655796
• N'-benzoyl-N,N'-dimethyl-benzohydrazide
• EINECS 214-961-0
• A804939
• CS-0318691
• sodium ethyl 2-(8-ethyl-3,4-dihydro-1H-pyrano[3,4-b]indol-9-id-1-yl)acetate;N'-benzoyl-N,N'-dimethylbenzohydrazide
• DTXSID8061632
• NSC 58886
• SCHEMBL11211866
• CHEMBL2286715
• PQEZHJRKUSZEBK-UHFFFAOYSA-N
• Benzoic acid, 2-benzoyl-1,2-dimethylhydrazide
• N'-Benzoyl-N,N'-dimethylbenzohydrazide #
• NS00023995
• NSC-58886
• AMY25103
• Benzoic acid,2-dimethylhydrazide
• MFCD00020672
• Hydrazine, 1,2-dibenzoyl-1,2-dimethyl-
• Hydrazine,2-dibenzoyl-1,2-dimethyl-
• AKOS005438425
• NSC58886
• YRV74DH8FC
• NCIOpen2_002311
• 1226-43-3
• BDBM50488518
• NCGC00325074-01
• N'-Benzoyl-N,N'-dimethylbenzohydrazide

• MDL： MFCD00020672
• Inchi： 1S/C16H16N2O2/c1-17(15(19)13-9-5-3-6-10-13)18(2)16(20)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： PQEZHJRKUSZEBK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C)N(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.12100
• Monoisotopic Mass: 268.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.177
• Melting Point: 78-84℃
• Boiling Point: 387.2 °C at 760 mmHg
• Flash Point: 161.5 °C
• Refractive Index: 1.599
• PSA: 40.62000
• LogP: 2.44580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives